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Compound of Interest

Compound Name: 5-Formyl-2-methoxybenzoic acid

Cat. No.: B1276804

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for 5-Formyl-2-methoxybenzoic acid (CAS No: 84923-70-6). The information
presented is intended to equip laboratory personnel with the necessary knowledge to handle
this compound safely, minimize exposure risks, and respond effectively to emergencies. This
document synthesizes data from safety data sheets, and general chemical safety literature.

Hazard Identification and Classification

5-Formyl-2-methoxybenzoic acid is classified as a hazardous substance according to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary
hazards associated with this compound are skin irritation, serious eye irritation, and respiratory
irritation. It may also be harmful if swallowed.[1]

GHS Hazard Summary

The following table summarizes the GHS classification for 5-Formyl-2-methoxybenzoic acid.
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]
Skin Irritation Category 2 H315: Causes skin irritation[1]

. . H319: Causes serious eye
Serious Eye Irritation Category 2A o
irritation[1]

Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory Category 3 o
o irritation[1]
tract irritation)

Pictograms and Signal Word

Pictogram:

lw.alt text

Signal Word:Warning

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for its safe
handling and storage.

Property Value

CAS Number 84923-70-6[1]

Molecular Formula CoHsOa4[1]

Molecular Weight 180.16 g/mol [1]

Appearance Solid

pKa (Predicted) 3.74 £ 0.10[2]

Solubility Slightly soluble (2 g/L at 25 °C)[2]

Safe Handling and Storage

© 2025 BenchChem. All rights reserved. 2/12 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5-Formyl-2-methoxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Formyl-2-methoxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Formyl-2-methoxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Formyl-2-methoxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Formyl-2-methoxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Formyl-2-methoxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Formyl-2-methoxybenzoic-acid
https://www.guidechem.com/encyclopedia/5-formyl-2-methoxybenzoic-acid-dic425996.html
https://www.guidechem.com/encyclopedia/5-formyl-2-methoxybenzoic-acid-dic425996.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Adherence to proper handling and storage protocols is paramount to ensure the safety of
laboratory personnel and the integrity of the research.

Personal Protective Equipment (PPE)

A risk assessment should always be conducted before handling 5-Formyl-2-methoxybenzoic
acid to determine the appropriate level of PPE. The following diagram outlines the
recommended PPE.

Personal Protective Equipment (PPE)

Always Wear P Lab Coat

Chemical-Resistant Gloves
Always Wear -
(e.g., Nitrile)

<l ’
/ I-\IWdyb vedr >

Safety Glasses with
Side Shields or Goggles

As Needed - -
Respiratory Protection

(Use in a fume hood or with
a dust mask if handling large quantities
or generating dust)

Click to download full resolution via product page

Figure 1: Recommended Personal Protective Equipment (PPE).

Handling Procedures

o Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize
inhalation of dust.

e Avoid Contact: Prevent contact with skin, eyes, and clothing.
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e Hygiene: Wash hands thoroughly with soap and water after handling. Do not eat, drink, or
smoke in the work area.

e Dust Control: Minimize dust generation and accumulation.

Storage Conditions

o Container: Store in a tightly closed, original container.
e Environment: Keep in a cool, dry, and well-ventilated place.
e Incompatibilities: Store away from strong oxidizing agents.

o Atmosphere: For long-term storage, an inert atmosphere is recommended.

Emergency Procedures

Prompt and appropriate action is critical in the event of an emergency involving 5-Formyl-2-
methoxybenzoic acid.

First-Aid Measures

The following table outlines the immediate first-aid procedures.
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Exposure Route

First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting upper and lower
eyelids occasionally. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Spill Response Protocol

For minor spills, trained laboratory personnel equipped with appropriate PPE can follow the

protocol below. For major spills, evacuate the area and contact emergency services.
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Figure 2: Minor Spill Response Workflow.

Toxicology and Biological Effects
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Acute Toxicity

Quantitative data on the acute toxicity (e.g., LD50, LC50) of 5-Formyl-2-methoxybenzoic acid
is not readily available in the public domain. However, the GHS classification of "Harmful if
swallowed" indicates a potential for acute toxicity upon ingestion.[1]

Biological Activity and Signaling Pathways

Currently, there is a lack of specific studies detailing the mechanism of action or the biological
signaling pathways directly affected by 5-Formyl-2-methoxybenzoic acid. However, based on
the activity of structurally related compounds, some potential areas for investigation can be
hypothesized. It is crucial to note that these are not confirmed activities of 5-Formyl-2-
methoxybenzoic acid and require experimental validation.

o Potential for Anti-inflammatory or Anti-allergic Activity: A structurally similar compound, 2-
hydroxy-3-methoxybenzoic acid, has been shown to attenuate mast cell-mediated allergic
reactions by modulating the FceRlI signaling pathway.[3] This suggests that 5-Formyl-2-
methoxybenzoic acid could potentially interact with signaling cascades involved in immune
responses.

o Potential for Anti-tumor Activity: Another related compound, 4-(3,4,5-
trimethoxyphenoxy)benzoic acid, has demonstrated the ability to induce apoptosis in breast
cancer cells through the modulation of cyclins, p53, and MAP kinases signaling pathways.[4]
This raises the possibility that 5-Formyl-2-methoxybenzoic acid might also possess
cytotoxic or cell cycle-modulating properties.

e Potential as an Enzyme Inhibitor: Benzoic acid derivatives are a common scaffold in the
development of enzyme inhibitors. For instance, various substituted benzoic acids have
been investigated as inhibitors of histone acetyltransferases (HATS).[5][6][7][8][9]

The following diagram illustrates a hypothetical interaction based on the known activity of a
related compound, highlighting the need for further research.
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Figure 3: Hypothetical Signaling Interactions for Further Research.

Reactivity and Stability
Chemical Stability

5-Formyl-2-methoxybenzoic acid is generally stable under recommended storage conditions.

Incompatible Materials

» Strong Oxidizing Agents: Avoid contact with strong oxidizing agents, which can lead to

vigorous reactions.

Hazardous Decomposition Products

Specific data on the thermal decomposition products of 5-Formyl-2-methoxybenzoic acid are
not available. However, upon heating to decomposition, it may emit carbon monoxide and
carbon dioxide. The thermal decomposition of benzoic acid is known to produce benzene and
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carbon dioxide at high temperatures.[10] The presence of the methoxy and formyl groups may
lead to the formation of other aromatic and aliphatic fragments.

Disposal Considerations

All waste materials containing 5-Formyl-2-methoxybenzoic acid must be disposed of in
accordance with local, state, and federal regulations for hazardous waste.

Waste Disposal Protocol

o Collection: Collect waste in a designated, properly labeled, and sealed container.
e Segregation: Do not mix with incompatible waste streams.

» Disposal: Arrange for disposal by a licensed hazardous waste disposal company. Do not
dispose of down the drain or in the regular trash.

Environmental Information
Ecotoxicity

Specific ecotoxicity data for 5-Formyl-2-methoxybenzoic acid is not available. However,
given that it is an aromatic carboxylic acid, it is prudent to prevent its release into the
environment. Aromatic aldehydes can exhibit toxicity to aquatic organisms.[11][12]

Persistence and Degradability

Information on the persistence and biodegradability of 5-Formyl-2-methoxybenzoic acid is
not readily available. However, some substituted benzoic acids are known to be biodegradable.

Experimental Protocols

The following are general experimental protocols for handling 5-Formyl-2-methoxybenzoic
acid. These should be adapted to specific experimental conditions and supplemented with a
thorough risk assessment.

Protocol for Weighing and Preparing Solutions
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o Preparation: Ensure the work area (e.g., balance, fume hood) is clean and free of
contaminants.

» PPE: Don appropriate PPE as outlined in Section 3.1.
* Weighing:

o Perform all weighing operations within a chemical fume hood or a ventilated balance
enclosure to minimize dust inhalation.

o Use a tared, appropriate container for weighing.
o Carefully transfer the solid using a spatula, avoiding dust generation.

o Clean any spills on the balance immediately with a damp cloth, which should then be
disposed of as hazardous waste.

» Solution Preparation:

o Add the weighed solid to the desired solvent in a suitable flask or beaker within a chemical
fume hood.

o Stir or sonicate to dissolve, as needed. Be aware that the solubility is limited in water.
o Cleanup:
o Clean all equipment used for weighing and solution preparation.
o Dispose of any contaminated materials (e.g., weighing paper, gloves) as hazardous waste.

o Wash hands thoroughly.

Protocol for Quenching a Reaction Mixture

e Cooling: Ensure the reaction mixture is cooled to an appropriate temperature before
quenching.

o PPE: Wear appropriate PPE, including a face shield if there is a risk of splashing.
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e Quenching Agent: Slowly and carefully add the quenching agent (e.g., water, saturated
agueous solution) to the reaction mixture with stirring in a chemical fume hood. Be mindful of
any potential exothermic reactions.

o Workup: Proceed with the standard aqueous workup, being aware that the compound and its
byproducts are now in the aqueous and organic layers.

» Waste Disposal: Dispose of all aqueous and organic waste in appropriately labeled
hazardous waste containers.

This guide is intended to provide a foundation for the safe handling of 5-Formyl-2-
methoxybenzoic acid. It is not a substitute for a comprehensive risk assessment, which must
be performed for any new experiment. Always consult the most recent Safety Data Sheet and
relevant safety literature before commencing work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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